Cas no 603933-04-6 (Ancisheynine)

• Product Name: Ancisheynine
• CAS No: 603933-04-6
• MF: C₂₆H₂₈NO₄
• MW: 418.50482749939
• CID: 6654226
• Update Time: 2024-03-02

Ancisheynine Chemical and Physical Properties

Names and Identifiers

• Ancisheynine

• Inchi： 1S/C26H28NO4/c1-15-10-20-21(8-9-22(29-5)26(20)23(11-15)30-6)27-16(2)12-18-13-19(28-4)14-24(31-7)25(18)17(27)3/h8-14H,1-7H3/q+1
• InChI Key： DODBJQAXPJPFKT-UHFFFAOYSA-N
• SMILES： COC1C=C2C(C(=[N+](C3C4C(=C(C=C(C=4)C)OC)C(OC)=CC=3)C(=C2)C)C)=C(OC)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• XLogP3: 3.799

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Naphthylisoquinolines